Cas no 36280-77-0 (9,10-Ethanoanthracene-9(10H)-carbaldehyde)

• Product name: 9,10-Ethanoanthracene-9(10H)-carbaldehyde
• CAS No: 36280-77-0
• MF: C₁₇H₁₄O
• MW: 234.29246
• CID: 322999
• PubChem ID: 3015836

9,10-Ethanoanthracene-9(10H)-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 9,10-Ethanoanthracene-9(10H)-carbaldehyde
• 36280-77-0
• EINECS 252-948-1
• NS00030011
• DTXSID80189822
• SCHEMBL8670206

• Inchi： InChI=1S/C17H14O/c18-11-17-10-9-12(13-5-1-3-7-15(13)17)14-6-2-4-8-16(14)17/h1-8,11-12H,9-10H2
• InChI Key： BPZMYSHIRKBEKU-UHFFFAOYSA-N
• SMILES： C1C2=C(C3CCC2(C=O)C2C3=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 234.10452
• Monoisotopic Mass: 234.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.273
• Boiling Point: 374.5°Cat760mmHg
• Flash Point: 134.6°C
• Refractive Index: 1.714
• PSA: 17.07